N-(5-Acetamido-2-methoxyphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• CAS No.: 618427-62-6
• Molecular Formula: C21H24N4O4S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H24N4O4S2/c1-6-25-20(28)18-11(2)12(3)31-19(18)24-21(25)30-10-17(27)23-15-9-14(22-13(4)26)7-8-16(15)29-5/h7-9H,6,10H2,1-5H3,(H,22,26)(H,23,27)
• InChI Key: AZIGYAJXRQGOBW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=C(C=CC(=C3)NC(=O)C)OC)SC(=C2C)C

Description

N-(5-Acetamido-2-methoxyphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide (CAS 618427-62-6) is a structurally complex acetamide derivative featuring:

• A thieno[2,3-d]pyrimidin-4-one core substituted with 3-ethyl and 5,6-dimethyl groups.
• A thioether linkage connecting the core to an acetamide moiety.
• A 5-acetamido-2-methoxyphenyl group as the acetamide substituent.

Biological Activity

N-(5-Acetamido-2-methoxyphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a complex organic compound that has attracted significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, structure-activity relationships (SAR), and relevant case studies.

Compound Overview

The compound features a thieno[2,3-d]pyrimidine core with an acetamido substituent, which contributes to its unique pharmacological profile. Its molecular formula includes carbon (C), hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms, indicating a diverse range of interactions within biological systems.

Biological Activity

Preliminary studies suggest that compounds with structural similarities to N-(5-Acetamido-2-methoxyphenyl)-2-thioacetamide exhibit significant biological activities. These include:

• Antimicrobial Activity : Similar compounds have shown promising results against various microbial strains.
• Anticancer Properties : The thienopyrimidine moiety is known to possess anticancer properties, with specific derivatives demonstrating cytotoxic effects on cancer cell lines.
• Neuroprotective Effects : Some analogs have been evaluated for their neuroprotective capabilities in seizure models.

Case Studies

• Anticancer Activity : A study on structurally related thienopyrimidine derivatives demonstrated significant cytotoxicity against A549 human lung adenocarcinoma cells with IC50 values ranging from 1.61 to 1.98 µg/mL, highlighting the importance of substituents in enhancing activity .
• Neuroprotective Studies : Compounds similar to N-(5-Acetamido-2-methoxyphenyl)-2-thioacetamide were tested in electroshock seizure models, revealing effective doses that suggest potential applications in epilepsy treatment .

Structure-Activity Relationships (SAR)

The biological activity of N-(5-Acetamido-2-methoxyphenyl)-2-thioacetamide can be attributed to its structural features. The following table summarizes the SAR findings from related compounds:

Compound Name	Structural Features	Biological Activity
N-(2-Methoxyphenyl)-2-thioacetamide	Contains a methoxy group and thioacetamide	Antimicrobial
5-Methylthieno[3,2-d]pyrimidine	Thienopyrimidine core without acetamido substituent	Anticancer
4-Oxo-thieno[3,2-d]pyrimidine derivatives	Similar core structure with varied substituents	Antiviral

These findings indicate that modifications at specific positions on the thienopyrimidine core can lead to enhanced biological activity.

Synthesis Methods

The synthesis of N-(5-Acetamido-2-methoxyphenyl)-2-thioacetamide involves several steps:

• Formation of Thienopyrimidine Core : The initial step typically involves the condensation of appropriate thioketones and amines.
• Acetamido Group Introduction : The acetamido group can be introduced through acylation reactions.
• Final Purification : The product is purified using techniques such as recrystallization or chromatography to ensure high yield and purity.

Comparison with Similar Compounds

Key Structural Differences

The compound is compared to structurally related acetamide derivatives (Table 1), highlighting variations in substituents and heterocyclic systems that influence physicochemical and biological properties.

Table 1: Structural Comparison of Selected Acetamide Derivatives

CAS No.	Core Structure	Substituents (R1, R2, R3)	Key Functional Groups	Molecular Formula
618427-62-6	Thieno[2,3-d]pyrimidin-4-one	R1=3-ethyl, R2=5,6-dimethyl, R3=5-acetamido-2-methoxyphenyl	Thioether, acetamide, methoxy	C₂₂H₂₅N₅O₄S₂
476486-05-2	1,2,4-Triazole	R1=4-chloro-2-methylphenyl, R2=4-chlorophenyl, R3=4-methylphenyl	Sulfanyl, chloro, methyl	C₂₃H₁₉Cl₂N₃OS
606963-07-9	Thiazolo[3,2-b][1,2,4]triazole	R1=benzyl, R2=4-propoxyphenyl	Indole-one, thiazole, propoxy	C₂₈H₂₃N₃O₂S
496027-92-0	Thieno[2,3-d]pyrimidin-4-one	R1=3-allyl, R2=5-(5-methylfuran-2-yl), R3=3-cyano-cyclopenta[b]thiophenyl	Allyl, methylfuran, cyano	C₂₄H₂₀N₄O₃S₃
618412-48-9	1,2,4-Triazole	R1=9-ethylcarbazolyl, R2=2-furanyl	Carbazole, furan	C₂₄H₂₂N₄OS

Physicochemical Properties

• Lipophilicity: The 5,6-dimethyl and 3-ethyl groups on the thienopyrimidinone core (CAS 618427-62-6) enhance lipophilicity compared to analogues with polar substituents (e.g., 476486-05-2 with chloro groups). This may improve membrane permeability but reduce aqueous solubility .
• pKa : Predicted pKa values for similar compounds (e.g., 11.59 for CAS 496027-92-0) suggest basic nitrogen atoms in the heterocyclic core, influencing ionization and binding interactions .

Bioactivity Trends

• Hypoglycemic Activity: Derivatives with thiazolidinedione moieties (e.g., compound 3c in ) exhibit hypoglycemic effects, but the thienopyrimidinone core in the target compound may confer distinct activity .
• Antimicrobial Potential: Compounds with methylfuran (CAS 496027-92-0) or chlorophenyl groups (476486-05-2) show antimicrobial properties, suggesting the target compound’s substituents could be optimized for similar applications .

Research Implications and Gaps

• Structural Uniqueness: The ethyl-dimethyl-thienopyrimidinone core distinguishes the target compound from triazole- or thiazole-based analogues, warranting crystallographic studies (e.g., using the Cambridge Structural Database) to elucidate hydrogen-bonding patterns and packing efficiency .
• Bioactivity Profiling: No specific data on the target compound’s pharmacological effects are available. Future work should focus on kinase inhibition assays or antimicrobial screens to validate hypothetical activities inferred from structural analogs .